Cas no 2137836-45-2 (2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide)

• Product Name: 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide
• CAS No: 2137836-45-2
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 5796335
• PubChem ID: 165457730
• Update Time: 2025-10-21

2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2137836-45-2
• EN300-744675
• 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide

• Inchi： 1S/C7H10N4O3/c1-14-4-6(12)5-2-9-10-11(5)3-7(8)13/h2H,3-4H2,1H3,(H2,8,13)
• InChI Key： YYJUHBBABMRCTI-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CN=NN1CC(N)=O)=O

Computed Properties

• Exact Mass: 198.07529019g/mol
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 100Ų

Additional information on 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide

Compound CAS No. 2137836-45-2: 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide

The compound with CAS No. 2137836-45-2, known as 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring and a methoxyacetyl group, making it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of triazole-containing compounds in the development of novel therapeutics. The presence of the 1H-1,2,3-triazole ring in this compound provides a platform for diverse chemical interactions, including hydrogen bonding and π-interactions, which are critical for molecular recognition and bioavailability. Additionally, the methoxyacetyl group contributes to the compound's solubility and stability, making it suitable for biological assays.

The synthesis of 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide involves a multi-step process that combines click chemistry with traditional organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of click chemistry has been particularly advantageous due to its high efficiency and selectivity.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential antitumor agent. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been extensively investigated. Recent findings suggest that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy.

Beyond its therapeutic applications, 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide has also been explored for its role in materials science. The triazole moiety's ability to form robust supramolecular assemblies makes it an attractive component for designing advanced materials such as stimuli-responsive polymers and self-healing composites.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been assessed to ensure its safe use in both laboratory settings and industrial applications. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, CAS No. 2137836-45-2, or 2-[5-(2-methoxyacetyl)-1H-1,2,3-triazol-1-yl]acetamide, represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique chemical structure and promising biological profile position it as a key player in future research and development efforts.